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Compound of Interest

Compound Name:
ethyl 2-methylcyclopropane-1-

carboxylate

Cat. No.: B1265755 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of ethyl 2-methylcyclopropane-1-carboxylate (CAS No. 20913-25-1), a

common building block in organic synthesis.

Immediate Safety and Hazard Information
Ethyl 2-methylcyclopropane-1-carboxylate is classified as a highly flammable liquid and

vapor. It is crucial to handle this compound with care, utilizing appropriate personal protective

equipment (PPE) and working in a well-ventilated area, away from sources of ignition.

Key Hazard Classifications:

Hazard Statement GHS Classification Signal Word

H225: Highly flammable liquid

and vapour

Flammable liquids (Category

2)
Danger

H318: Causes serious eye

damage

Serious eye damage/eye

irritation
Danger
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Data sourced from supplier Safety Data Sheets.

Step-by-Step Disposal Procedure
The disposal of ethyl 2-methylcyclopropane-1-carboxylate must be conducted in strict

accordance with local, state, and federal regulations. The following steps provide a general

operational plan that should be adapted to comply with the specific requirements of your

institution and region.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

the appropriate PPE:

Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes

and serious eye damage.

Hand Protection: Wear protective gloves (e.g., nitrile rubber) to prevent skin contact.

Body Protection: An impervious lab coat or clothing is necessary to protect the skin.

Respiratory Protection: If working outside a fume hood or in an area with inadequate

ventilation, a suitable respirator should be worn.

2. Waste Collection:

Collect waste ethyl 2-methylcyclopropane-1-carboxylate in a designated, properly

labeled, and sealed container.

The container should be made of a material compatible with the chemical.

Keep the waste container tightly closed when not in use.

3. Handling Spills: In the event of a spill, follow these procedures:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Remove all sources of ignition.
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Absorb the spill with a non-combustible, inert absorbent material such as sand, diatomite, or

a universal binder.

Collect the absorbed material and contaminated surfaces into a sealed container for

disposal.

Decontaminate the spill area and equipment by scrubbing with alcohol.

4. Storage of Waste:

Store the waste container in a cool, well-ventilated area designated for flammable liquids,

away from heat, sparks, open flames, and incompatible materials.

The storage area should be secure and accessible only to authorized personnel.

5. Final Disposal:

The ultimate disposal of ethyl 2-methylcyclopropane-1-carboxylate waste must be

handled by a licensed hazardous waste disposal company.

Crucially, consult your institution's Environmental Health and Safety (EHS) department or the

relevant local authorities to determine the approved waste disposal plant and the specific

procedures for your location.[1][2]

The precautionary statement P501, "Dispose of contents/container to in accordance with

local regulation," underscores the importance of this step.[3]

Below is a logical workflow for the disposal decision-making process:

Start: Have Ethyl
2-methylcyclopropane-1-carboxylate

Waste

Wear Appropriate PPE:
- Safety Goggles

- Protective Gloves
- Lab Coat

Is there a spill?

Collect Waste in a
Labeled, Sealed Container

Store Waste in a Cool,
Well-Ventilated Area for

Flammable Liquids

No

Absorb with Inert Material

Yes
Package Contaminated Material

for Disposal

Contact EHS or Local
Waste Disposal Authority

Dispose through a Licensed
Hazardous Waste Facility End
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Click to download full resolution via product page

Disposal Workflow for Ethyl 2-methylcyclopropane-1-carboxylate

By adhering to these procedures and prioritizing safety, research professionals can responsibly

manage the disposal of ethyl 2-methylcyclopropane-1-carboxylate, ensuring a safe

laboratory environment and compliance with environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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